Cas no 114593-86-1 (Pregn-4-ene-3,20-dione,11,17-dihydroxy-21-(4-methoxy-1,4-dioxobutoxy)-, (11b)-)
114593-86-1 structure
Product Name:Pregn-4-ene-3,20-dione,11,17-dihydroxy-21-(4-methoxy-1,4-dioxobutoxy)-, (11b)-
CAS No:114593-86-1
MF:C26H36O8
MW:476.559248924255
CID:192625
Update Time:2024-01-26
Pregn-4-ene-3,20-dione,11,17-dihydroxy-21-(4-methoxy-1,4-dioxobutoxy)-, (11b)- Chemical and Physical Properties
Names and Identifiers
-
- Pregn-4-ene-3,20-dione,11,17-dihydroxy-21-(4-methoxy-1,4-dioxobutoxy)-, (11b)-
- Pregn-4-ene-3,20-dione, 11,17-dihydroxy-21-(4-methoxy-1,4-dioxobutoxy)-, (11β)-
-
- Inchi: 1S/C26H36O8/c1-24-10-8-16(27)12-15(24)4-5-17-18-9-11-26(32,25(18,2)13-19(28)23(17)24)20(29)14-34-22(31)7-6-21(30)33-3/h12,17-19,23,28,32H,4-11,13-14H2,1-3H3/t17-,18-,19-,23+,24-,25-,26-/m0/s1
- InChI Key: TXRWBTDSZZVCHI-JTUCLMINSA-N
- SMILES: C1(=O)C=C2[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](C[C@@H]1O)(C)[C@@](O)(C(=O)COC(=O)CCC(OC)=O)CC3)CC2
Computed Properties
- Exact Mass: 478.25674
Experimental Properties
- Density: 1.28±0.1 g/cm3(Predicted)
- Boiling Point: 637.4±55.0 °C(Predicted)
- PSA: 130.36
- pka: 12.32±0.70(Predicted)
Pregn-4-ene-3,20-dione,11,17-dihydroxy-21-(4-methoxy-1,4-dioxobutoxy)-, (11b)- Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
114593-86-1 (Pregn-4-ene-3,20-dione,11,17-dihydroxy-21-(4-methoxy-1,4-dioxobutoxy)-, (11b)-) Related Products
- 303-42-4(Metenolone enanthate)
- 862-89-5(Nandrolone undecylate)
- 601-63-8(Nandrolone cypionate)
- 57-85-2(Testosterone propionate)
- 5721-91-5(testosterone decanoate--dea*schedule iii item)
- 5949-44-0(Testosterone undecanoate)
- 7207-92-3(Nandrolone propionate)
- 360-70-3(Nandrolone decanoate)
- 58-20-8(Testosterone Cypionate)
- 15262-86-9(Testosterone isocaproate)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent